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Compound of Interest

Compound Name: Calcium bromate

Cat. No.: B156135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical synthesis and analysis, the selection of an appropriate oxidizing agent

is paramount to achieving desired reaction outcomes. Among the various options available,

bromate salts, particularly potassium bromate and calcium bromate, are frequently employed

for their potent oxidizing capabilities. This guide provides an objective comparison of the

performance of calcium bromate versus potassium bromate as oxidizing agents, supported by

fundamental chemical data and detailed experimental protocols for their evaluation.

Core Chemical and Physical Properties
A fundamental comparison of calcium bromate and potassium bromate begins with their

intrinsic chemical and physical properties. While both are salts of bromic acid and serve as

sources of the powerful bromate (BrO₃⁻) oxidizing ion, their different cations (Ca²⁺ vs. K⁺) lead

to variations in molecular weight, solubility, and physical form. These properties are

summarized in the table below.
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Property Calcium Bromate Potassium Bromate

Chemical Formula Ca(BrO₃)₂ KBrO₃

Molar Mass 295.88 g/mol [1] 167.00 g/mol [2]

Appearance White crystalline powder[1] White crystals or powder[2]

Density 3.329 g/cm³[1] 3.27 g/cm³[2]

Melting Point 180 °C (decomposes)[1][3] 350 °C[2]

Boiling Point
Decomposes above 180 °C[3]

[4][5]
370 °C (decomposes)[2]

Solubility in water Very soluble[1] 6.91 g/100 mL (20 °C)[2]

Oxidizing Performance: A Tale of the Bromate Ion
The oxidizing strength of both calcium bromate and potassium bromate is primarily dictated

by the bromate ion (BrO₃⁻). In acidic solutions, the bromate ion is a potent oxidizing agent, with

a standard electrode potential (E°) of approximately +1.5 volts, which is comparable to that of

potassium permanganate[2]. The half-reaction for the reduction of the bromate ion in an acidic

medium is as follows:

BrO₃⁻(aq) + 6H⁺(aq) + 6e⁻ → Br⁻(aq) + 3H₂O(l) E° ≈ +1.42 V[6]

Since the standard electrode potential is an intrinsic property of the bromate ion's reduction, it

is theoretically the same for both calcium bromate and potassium bromate. This indicates

that, from a thermodynamic standpoint, both compounds possess equivalent oxidizing power.

Any perceived differences in their performance in specific applications are more likely to arise

from factors such as solubility, reaction kinetics, and the nature of the reaction medium rather

than a fundamental difference in their inherent oxidizing strength.
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Applications and Considerations
Both calcium bromate and potassium bromate have been historically used as flour treatment

agents in the baking industry to strengthen dough and enhance bread volume[1][7]. Their

oxidizing action modifies the protein structure in flour, specifically the gluten, by forming

disulfide bonds, which creates a more elastic gluten network[8].

However, the use of potassium bromate in food products has raised significant health

concerns. The International Agency for Research on Cancer (IARC) has classified potassium

bromate as a Group 2B carcinogen, meaning it is possibly carcinogenic to humans[9][10].

Consequently, its use in food is banned in numerous countries, including the European Union,

Canada, and Brazil[2][10]. It is believed that calcium bromate has a similar toxicological

profile[11]. Due to these health risks, the use of bromates in food applications has largely been

phased out in favor of safer alternatives.

Beyond baking, these compounds can be used as strong oxidizing agents in various chemical

syntheses and as a stable source of bromine in analytical chemistry[12][13].
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Experimental Protocol: Comparative Analysis of
Oxidizing Capacity via Redox Titration
To empirically compare the oxidizing capacity of calcium bromate and potassium bromate, a

redox titration method can be employed. This protocol details the determination of the

concentration of a reducing agent (e.g., arsenic trioxide) using standardized solutions of the

two bromate salts.

Objective: To determine and compare the effective oxidizing molarity of standardized solutions

of calcium bromate and potassium bromate.

Materials:

Calcium bromate (Ca(BrO₃)₂)

Potassium bromate (KBrO₃)

Arsenic trioxide (As₂O₃), primary standard

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Potassium iodide (KI)

Starch indicator solution

Sodium thiosulfate (Na₂S₂O₃) solution (standardized)

Distilled/deionized water

Analytical balance, volumetric flasks, burettes, pipettes, Erlenmeyer flasks

Procedure:

Part 1: Preparation of Standardized Bromate Solutions (0.1 N)

Potassium Bromate Solution:
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Accurately weigh approximately 2.783 g of anhydrous potassium bromate (dried at 120

°C).

Dissolve the KBrO₃ in distilled water in a 1 L volumetric flask and dilute to the mark.

Calcium Bromate Solution:

Accurately weigh approximately 2.466 g of anhydrous calcium bromate.

Dissolve the Ca(BrO₃)₂ in distilled water in a 1 L volumetric flask and dilute to the mark.

Part 2: Standardization of Bromate Solutions (Indirect Titration)

Pipette 25.00 mL of the prepared bromate solution (either calcium or potassium bromate)

into a 250 mL Erlenmeyer flask.

Add approximately 1 g of potassium iodide (KI) and 5 mL of 2 M hydrochloric acid (HCl).

The solution will turn a yellow-brown color due to the liberation of iodine: BrO₃⁻ + 6I⁻ + 6H⁺

→ Br⁻ + 3I₂ + 3H₂O

Immediately titrate the liberated iodine with a standardized 0.1 N sodium thiosulfate

(Na₂S₂O₃) solution until the solution becomes a pale yellow.

Add 2 mL of starch indicator solution. The solution will turn a deep blue-black.

Continue the titration with sodium thiosulfate until the blue color disappears.

Record the volume of sodium thiosulfate solution used.

Repeat the titration at least two more times for each bromate solution to ensure

reproducibility.

Calculate the exact normality of each bromate solution.

Part 3: Comparative Oxidation of a Reducing Agent

Accurately weigh a known amount of a primary standard reducing agent, such as arsenic

trioxide (As₂O₃).
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Dissolve the As₂O₃ in a small amount of NaOH and then acidify with HCl.

Titrate this solution with the standardized calcium bromate solution using a suitable

indicator (e.g., methyl orange) until a color change indicates the endpoint.

Repeat the titration with the standardized potassium bromate solution.

Compare the volumes of the two bromate solutions required to oxidize the same amount of

the reducing agent.

Solution Preparation

Redox Titration

Data Analysis

Prepare Ca(BrO3)2 Solution

Titrate with Ca(BrO3)2

Prepare KBrO3 Solution

Titrate with KBrO3

Prepare Reducing Agent Solution

Compare Titration Volumes

Determine Oxidizing Equivalence

Click to download full resolution via product page

Conclusion
In conclusion, both calcium bromate and potassium bromate are powerful oxidizing agents

due to the presence of the bromate ion. Their fundamental oxidizing strength, as determined by

the standard electrode potential, is identical. The primary differences between the two lie in

their physical properties, such as molar mass and solubility, which may influence their suitability
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for specific applications and reaction conditions. While historically used as dough improvers,

their application in the food industry is now highly restricted due to health concerns. For

applications in chemical synthesis and analysis, the choice between calcium bromate and

potassium bromate will likely be guided by factors such as cost, availability, and the specific

requirements of the reaction medium. The experimental protocol provided offers a robust

method for empirically verifying their comparative oxidizing capacity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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